Cas no 51931-01-2 (N,N,N-Trimethylanilinium toluene-p-sulphonate)

• Product Name: N,N,N-Trimethylanilinium toluene-p-sulphonate
• CAS No: 51931-01-2
• MF: C₁₆H₂₁NO₃S
• MW: 307.407843351364
• CID: 370826
• PubChem ID: 6452533
• Update Time: 2025-04-19

N,N,N-Trimethylanilinium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

• N,N,N-Trimethylanilinium toluene-p-sulphonate
• 4-methylbenzenesulfonate,trimethyl(phenyl)azanium
• N,N,N-trimethylanilinium 4-methylbenzenesulfonate
• BENZENAMINIUM, N,N,N-TRIMETHYL-, 4-METHYLBENZENESULFONATE (1:1)
• Trimethylphenylammonium tosylate
• EINECS 257-519-2
• UNII-O8ID4G17CV
• AKOS024335262
• trimethylphenylammonium p-toluenesulfonate
• NS00088173
• O8ID4G17CV
• 4-methylbenzenesulfonate;trimethyl(phenyl)azanium
• 51931-01-2
• SCHEMBL330972
• N,N,N-TRIMETHYLANILINIUM TOLUENE-P-SULFONATE
• DTXSID20199889

• Inchi： 1S/C9H14N.C7H8O3S/c1-10(2,3)9-7-5-4-6-8-9;1-6-2-4-7(5-3-6)11(8,9)10/h4-8H,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： LNYAMYWNIGXAOL-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](C)(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 307.12433
• Monoisotopic Mass: 136.112624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates